- Regioselective para-chlorination of activated aromatic compoundsJournal of Organic Chemistry, 1985, 50(12), 2145-8,
Cas no 15950-66-0 (2,3,4-Trichlorophenol)

2,3,4-Trichlorophenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,3,4-trichloro-
- 2,3,4-Trichlorophenol
- 2,3,4-Trichlorophenol Solution
- 2,3,4-Trichlorophenol1000µg
- 25167-82-2
- BS-21605
- EINECS 240-083-2
- NS00002552
- CHEMBL1341844
- Tox21_200297
- HMS3039N08
- InChI=1/C6H3Cl3O/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10
- TRICHLOROPHENOL
- SCHEMBL136940
- L-Valine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-3-[(triphenylmethyl)thio]-
- DTXSID5026207
- 8JWE1AV71F
- 2,3,4-Trichlorophenol, analytical standard
- Z1255419158
- 2,3,4-Trichlorophenol, 99%
- TRICHLOROPHENOL, 2,3,4-
- DTXCID806207
- FT-0648413
- 2,3,4-Trichlorophenol, PESTANAL(R), analytical standard
- UNII-8JWE1AV71F
- 15950-66-0
- 2,3,4-Trichlorophenol 10 microg/mL in Cyclohexane
- MFCD00002161
- AKOS015850025
- EN300-1238591
- CAS-15950-66-0
- SMR001370874
- Q2024329
- CS-0204642
- Phenol, 2,3,4-trichloro-
- 2,3,4-Trichlorophenol 100 microg/mL in Methanol
- MLS002415679
- NCGC00257851-01
- NCGC00091874-02
- Phenol, 2,3,4-trichloro-; 2,3,4-Trichlorophenol
- NCGC00091874-01
- CCRIS 6108
- Phenol, trichloro-
- J-009614
-
- MDL: MFCD00002161
- Inchi: InChI=1S/C6H3Cl3O/c7-3-1-2-4(10)6(9)5(3)8/h1-2,10H
- InChI Key: HSQFVBWFPBKHEB-UHFFFAOYSA-N
- SMILES: C1=CC(=C(C(=C1Cl)Cl)Cl)O
Computed Properties
- Exact Mass: 195.92500
- Monoisotopic Mass: 195.924948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 3
- XLogP3: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: White crystals
- Density: 1.596±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 75-79 °C (lit.)
75-79 °C - Boiling Point: 260.3±35.0 ºC (760 Torr),
- Flash Point: 111.2±25.9 ºC,
- Refractive Index: 1.5300 (estimate)
- Solubility: Almost insoluble (0.089 g/l) (25 º C),
- PSA: 20.23000
- LogP: 3.35240
- Solubility: Not determined
2,3,4-Trichlorophenol Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:UN 2020 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: S26-S39-S45-S36/37
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:6.1(b)
- Safety Term:6.1(b)
- Packing Group:III
- HazardClass:6.1(b)
- Risk Phrases:R22
- PackingGroup:III
2,3,4-Trichlorophenol Customs Data
- HS CODE:2908199090
- Customs Data:
China Customs Code:
2908199090Overview:
HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%
2,3,4-Trichlorophenol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1238591-0.25g |
2,3,4-trichlorophenol |
15950-66-0 | 95% | 0.25g |
$139.0 | 2023-07-10 | |
Enamine | EN300-1238591-0.05g |
2,3,4-trichlorophenol |
15950-66-0 | 95% | 0.05g |
$65.0 | 2023-07-10 | |
Alichem | A014003659-500mg |
2,3,4-Trichlorophenol |
15950-66-0 | 97% | 500mg |
863.90 USD | 2021-06-22 | |
abcr | AB143009-1 g |
2,3,4-Trichlorophenol; . |
15950-66-0 | 1g |
€608.50 | 2023-05-09 | ||
Enamine | EN300-1238591-0.1g |
2,3,4-trichlorophenol |
15950-66-0 | 95% | 0.1g |
$98.0 | 2023-07-10 | |
Apollo Scientific | OR957661-250mg |
2,3,4-Trichlorophenol |
15950-66-0 | 98% | 250mg |
£94.00 | 2025-02-20 | |
abcr | AB143009-250 mg |
2,3,4-Trichlorophenol; . |
15950-66-0 | 250mg |
€330.70 | 2023-05-09 | ||
eNovation Chemicals LLC | Y1237072-250mg |
Phenol, 2,3,4-trichloro- |
15950-66-0 | 95% | 250mg |
$365 | 2024-06-07 | |
Chemenu | CM342549-5g |
2,3,4-Trichlorophenol |
15950-66-0 | 95%+ | 5g |
$1350 | 2022-06-12 | |
Enamine | EN300-1238591-50mg |
2,3,4-trichlorophenol |
15950-66-0 | 95.0% | 50mg |
$65.0 | 2023-10-02 |
2,3,4-Trichlorophenol Production Method
Production Method 1
2,3,4-Trichlorophenol Preparation Products
2,3,4-Trichlorophenol Suppliers
2,3,4-Trichlorophenol Related Literature
-
Mostafa Karimaei,Kiomars Sharafi,Masoud Moradi,Hamid Reza Ghaffari,Hamed Biglari,Hossein Arfaeinia,Nazir Fattahi Anal. Methods 2017 9 2865
-
William D. Marshall,Alena Kubátová,Arnaud J.M. Lagadec,David J. Miller,Steven B. Hawthorne Green Chem. 2002 4 17
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Leslie George Groves,Eustace Ebenezer Turner,Gladys Irene Sharp J. Chem. Soc. 1929 512
-
Marek Tobiszewski,Weronika Zabrocka,Marta Bystrzanowska Anal. Methods 2019 11 844
-
Adrienn Simon,Csaba Ballai,Gábor Lente,István Fábián New J. Chem. 2011 35 235
Additional information on 2,3,4-Trichlorophenol
Comprehensive Overview of 2,3,4-Trichlorophenol (CAS No. 15950-66-0): Properties, Applications, and Environmental Considerations
2,3,4-Trichlorophenol (CAS No. 15950-66-0) is a chlorinated aromatic compound widely recognized for its role in industrial and research applications. This trichlorinated phenol derivative is characterized by its molecular formula C6H3Cl3O and a molecular weight of 197.45 g/mol. Its structure features three chlorine atoms attached to the phenol ring, which significantly influences its chemical reactivity and physical properties. The compound typically appears as a white to light brown crystalline solid with a distinct phenolic odor, and it is sparingly soluble in water but highly soluble in organic solvents like ethanol and ether.
The industrial significance of 2,3,4-Trichlorophenol stems from its use as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. For instance, it serves as a precursor in the production of herbicides and fungicides, where its chlorinated structure enhances biocidal activity. Researchers also leverage its properties in organic synthesis to develop complex molecules, particularly in the field of green chemistry, where sustainable alternatives to traditional reagents are sought. Recent trends highlight its potential in biodegradation studies, as scientists explore microbial pathways to mitigate its environmental persistence.
Environmental and health considerations surrounding 2,3,4-Trichlorophenol (CAS No. 15950-66-0) have garnered attention due to its classification as a persistent organic pollutant (POP). While not classified as acutely toxic, its bioaccumulative potential raises concerns about long-term ecosystem impacts. Regulatory frameworks such as REACH and EPA guidelines monitor its production and disposal, emphasizing the need for eco-friendly alternatives. Analytical methods like GC-MS and HPLC are routinely employed to detect trace amounts in environmental samples, aligning with the growing demand for pollution monitoring technologies.
From a commercial perspective, the global market for chlorinated phenols, including 2,3,4-Trichlorophenol, is influenced by demand from the pharmaceutical and agricultural sectors. Suppliers often highlight its high-purity grades (≥98%) for research applications, catering to laboratories focused on environmental remediation and material science. Storage recommendations typically include airtight containers under inert conditions to prevent degradation, a detail frequently queried by procurement specialists in chemical sourcing platforms.
Innovations in wastewater treatment have spurred interest in 2,3,4-Trichlorophenol degradation techniques, such as advanced oxidation processes (AOPs) and enzymatic catalysis. These methods address user searches for "how to remove chlorophenols from water" and "sustainable chemical degradation," reflecting public concern over water contamination. Peer-reviewed studies demonstrate the efficacy of ozonation and photocatalysis in breaking down this compound, offering actionable insights for environmental engineers.
In summary, 2,3,4-Trichlorophenol (CAS No. 15950-66-0) remains a compound of dual relevance: valued for its synthetic utility yet scrutinized for its ecological footprint. Ongoing research into green synthesis and degradation technologies underscores its place in contemporary chemistry discussions, bridging industrial needs with environmental stewardship. For researchers and professionals, understanding its structure-activity relationships and regulatory status is essential to navigate its applications responsibly.
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